Cas no 1806920-91-1 (5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride
• CAS No: 1806920-91-1
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867086
• Update Time: 2025-06-13

5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-12-4(6(9)14)3(5(2)13)7(10)11/h1,7H,(H,12,13)
• InChI Key： QLYYYTIJMHFICF-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=O)Cl)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride

Comprehensive Overview of 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride (CAS No. 1806920-91-1)

5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride (CAS No. 1806920-91-1) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro group, a difluoromethyl moiety, and a reactive carbonyl chloride functionality, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in developing novel active ingredients for crop protection and drug discovery.

The growing demand for pyridine derivatives in modern chemistry has placed compounds like 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride at the forefront of innovation. With the rise of sustainable agriculture and precision farming, agrochemical companies are exploring fluorinated pyridines for their enhanced bioactivity and environmental compatibility. Similarly, pharmaceutical researchers are investigating this compound for its potential in creating next-generation heterocyclic drugs, particularly in areas such as anti-infectives and central nervous system therapeutics.

From a synthetic chemistry perspective, the presence of both hydroxyl and carbonyl chloride groups in 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride offers versatile reactivity patterns. This characteristic makes it particularly valuable for constructing complex molecular architectures through selective transformations. Recent publications have highlighted its use in amide bond formation and nucleophilic substitution reactions, addressing common challenges in medicinal chemistry such as improving metabolic stability and bioavailability of lead compounds.

Quality control and analytical characterization of 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride (CAS No. 1806920-91-1) typically involve advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability profile has been extensively studied, with particular attention to moisture sensitivity due to the reactive carbonyl chloride group. Proper handling and storage under inert atmosphere are recommended to maintain its chemical integrity for research applications.

Emerging trends in green chemistry have spurred interest in developing more sustainable synthetic routes to 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production. These developments align with the pharmaceutical industry's increasing focus on process intensification and atom economy, making this compound a subject of ongoing process chemistry optimization.

The global market for fluorinated pyridine derivatives like 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride is experiencing steady growth, driven by expanding applications in both life sciences and material science sectors. Patent analysis reveals an upward trend in filings incorporating this structural motif, particularly in areas addressing resistance management in agrochemicals and targeted drug delivery systems. This intellectual property landscape underscores the compound's commercial and scientific importance.

Safety considerations for working with 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride emphasize standard laboratory precautions for handling reactive intermediates. While not classified as extremely hazardous, appropriate personal protective equipment including chemical-resistant gloves and eye protection should be used. The compound's material safety data sheet provides detailed guidance on first aid measures and proper disposal methods in compliance with regional chemical regulations.

Future research directions for 5-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carbonyl chloride (CAS No. 1806920-91-1) may explore its potential in click chemistry applications and as a building block for metal-organic frameworks. The compound's structural features make it attractive for developing new functional materials with applications ranging from catalysis to sensing technologies. As synthetic methodologies continue to advance, this versatile intermediate will likely find expanded utility across multiple scientific disciplines.